Cas no 4511-42-6 ((3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione)

(3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione structure

4511-42-6 structure

Product Name:(3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione

CAS No:4511-42-6

MF:C₆H₈O₄

MW:144.125322341919

MDL:MFCD00070594

CID:45127

PubChem ID:87572072

Update Time:2025-09-22

(3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione Chemical and Physical Properties

Names and Identifiers

- (3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione
- (3S)-cis-3,6-Dimethyl-1,4-dioxane-2,5-dione
- Lactide
- (S,S)-3,6-Dimethyl-1,4-dioxane-2,5-dione
- L-Lactide
- L-(-)-Lactide
- (-)-L-Dilactide
- (-)-Dilactid
- (+)-cis-1-benzoyl-3-(2-methoxy-2-propyloxy)-4-phenylazetidin-2-one
- (3R,4S)-1-Benzoyl-3-((2-methoxypropan-2-yl)oxy)-4-phenylazetidin-2-one
- (3R,6R)-(+)-3,6-dimethyl-1,4-dioxane-2,5-dione
- (3R-cis)-1-benzoyl-3-(1-methoxy-1-methylethoxy)-4-phenyl-2-azetidinone
- (3R-cis)-1-benzoyl-3-(1-methoxy-1-methylethoxy)-4-phenyl-2-azetidione
- (3R-cis)-3,6-dimethyl-1,4-dioxane-2,5-dione
- <small>L<
- AK-89087
- CTK8C1020
- KB-207562
- L-(-)-Dilactide
- (3S,6S)-(-)-3,6-Dimethyl-1,4-dioxane-2,5-dione
- Q24757824
- 1,4-Dioxane-2,5-dione, 3,6-dimethyl-, (3S-cis)-
- SCHEMBL439067
- P-DIOXANE-2,5-DIONE, 3,6-DIMETHYL-, L-
- 4511-42-6
- EN300-6488265
- l(-)-lactide
- W-106164
- L0115
- 1,4-Dioxane-2,5-dione, 3,6-dimethyl-, (3S,6S)-
- Lactide, L-
- (3S)-cis-3,6-Dimethyl-1,4-dioxane-2,5-dione, 98%
- (3S-cis)-3,6-Dimethyl-1,4-dioxane-2,5-dione
- NS00096184
- L,L-Dilactide
- AKOS022173434
- MFCD00070594
- CS-0137497
- AS-65329
- AC8718
- L-Dilactide
- UNII-IJ13TO4NO1
- LL-Lactide
- EC 224-832-0
- EINECS 224-832-0
- (l)-lactide
- 1,4-DIOXANE-2,5-DIONE, 3,6-DIMETHYL-, (3S,5S)-
- IJ13TO4NO1
- JJTUDXZGHPGLLC-IMJSIDKUSA-N
- Purasorb L
- DTXSID5049655
- DIMETHYL-1,4-DIOXANE-2,5-DIONE
- MDL： MFCD00070594
- Inchi： 1S/C6H8O4/c1-3-5(7)10-4(2)6(8)9-3/h3-4H,1-2H3/t3-,4-/m0/s1
- InChI Key： JJTUDXZGHPGLLC-IMJSIDKUSA-N
- SMILES： O1C([C@H](C)OC([C@@H]1C)=O)=O
- BRN： 82124

Computed Properties

Exact Mass: 144.042
Monoisotopic Mass: 144.042
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0.6
Topological Polar Surface Area: 52.6A^2

Experimental Properties

Color/Form: White crystal powder
Density: 1.2930
Melting Point: 96.0 to 99.0 deg-C
Boiling Point: 285.5 ℃ at 760 mmHg
Flash Point: 150.6±18.8 °C
Refractive Index: 1.4475
Solubility: Soluble in chloroform, and methanol. Slightly soluble in benzene.
PSA: 52.60000
LogP: -0.13660
Solubility: Uncertain
Sensitiveness: Moisture Sensitive
Optical Activity: [α]20/D −285°, c = 1 in toluene

(3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
Risk Phrases：R36/37
Safety Term：S26;S36
TSCA：Yes
Storage Condition：2-8°C

(3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione Customs Data

HS CODE：29322090

(3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449038290-500g	(3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione	4511-42-6	97%	500g	$478.44	2023-09-01
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BBM0585-100g	(3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione	4511-42-6	≥99%	100g	￥1500元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BBM0585-25g	(3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione	4511-42-6	≥99%	25g	￥455元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BBM0585-5g	(3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione	4511-42-6	≥99%	5g	￥130元	2023-09-15
TRC	L113600-25g	L-(-)-Lactide	4511-42-6		25g	$ 181.00	2023-09-07
TRC	L113600-250g	L-(-)-Lactide	4511-42-6		250g	$ 1455.00	2023-09-07
BAI LING WEI Technology Co., Ltd.	512900-5G	L-(-)-Lactide, 99%	4511-42-6	99%	5G	￥ 145	2022-04-26
BAI LING WEI Technology Co., Ltd.	512900-25G	L-(-)-Lactide, 99%	4511-42-6	99%	25G	￥ 581	2022-04-26
BAI LING WEI Technology Co., Ltd.	512900-100G	L-(-)-Lactide, 99%	4511-42-6	99%	100G	￥ 1495	2022-04-26
Apollo Scientific	OR933335-25g	L-(-)-Lactide	4511-42-6	98+%	25g	£51.00	2025-03-21

(3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione Production Method

Production Method 1

4511-42-6

13076-17-0

13076-19-2

4511-42-6

13076-17-0

13076-19-2

Reaction Conditions

1.1 Catalysts: Stannous octanoate ; 24 h, 130 °C

Reference

: Thermal Properties of Polylactides with Different Stereoisomers of Lactides Used as Comonomers

Feng, Lidong; et al, Macromolecules (Washington, Macromolecules (Washington, DC, United States) (2017), 50(16), 6064-6073, 50(16), 6064-6073

(3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione Raw materials

(3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione Preparation Products

(3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:4511-42-6)L-Lactide

Order Number:sfd10109

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:4511-42-6)L-Lactide

Order Number:LE18777;LE26562123

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:20

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

4511-42-6 ((3S,6S)-3,6-Dimethyl-1,4-dioxane-2,5-dione) Related Products

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Suzhou Senfeida Chemical Co., Ltd

(CAS:4511-42-6)L-Lactide

Purity:99.9%

Quantity:200kg

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:4511-42-6)L-Lactide

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry